4-(5-{4-[(2,5-dichlorophenoxy)methyl]phenyl}-1,2,4-oxadiazol-3-yl)-1,2,5-oxadiazol-3-amine

Specification

• CAS No.: 442870-90-8
• Molecular Formula: C17H11Cl2N5O3
• Molecular Weight: 404.2 g/mol
• IUPAC Name: 4-[5-[4-[(2,5-dichlorophenoxy)methyl]phenyl]-1,2,4-oxadiazol-3-yl]-1,2,5-oxadiazol-3-amine
• Standard InChI: InChI=1S/C17H11Cl2N5O3/c18-11-5-6-12(19)13(7-11)25-8-9-1-3-10(4-2-9)17-21-16(24-26-17)14-15(20)23-27-22-14/h1-7H,8H2,(H2,20,23)
• Standard InChI Key: XSLYXDMMAHBNRF-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1COC2=C(C=CC(=C2)Cl)Cl)C3=NC(=NO3)C4=NON=C4N
• Canonical SMILES: C1=CC(=CC=C1COC2=C(C=CC(=C2)Cl)Cl)C3=NC(=NO3)C4=NON=C4N

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

The compound’s structure integrates two distinct heterocyclic systems: a 1,2,4-oxadiazole ring and a 1,2,5-oxadiazole (furazan) ring, connected via a phenyl group substituted with a 2,5-dichlorophenoxymethyl chain. The IUPAC name—4-[5-[4-[(2,5-dichlorophenoxy)methyl]phenyl]-1,2,4-oxadiazol-3-yl]-1,2,5-oxadiazol-3-amine—reflects this arrangement. Key structural features include:

• Dichlorophenoxy group: A 2,5-dichlorophenoxy moiety attached to a benzyl spacer, conferring lipophilicity and potential halogen-bonding interactions.

• Oxadiazole cores: The 1,2,4-oxadiazole and 1,2,5-oxadiazole rings contribute to electron-deficient aromatic systems, enhancing stability and enabling π-π stacking interactions.

Table 1: Physicochemical Properties

Property	Value
CAS No.	442870-90-8
Molecular Formula	$\text{C}_{17}\text{H}_{11}\text{Cl}_2\text{N}_5\text{O}_3$
Molecular Weight	404.2 g/mol
IUPAC Name	4-[5-[4-[(2,5-Dichlorophenoxy)methyl]phenyl]-1,2,4-oxadiazol-3-yl]-1,2,5-oxadiazol-3-amine
SMILES	C1=CC(=CC=C1COC2=C(C=CC(=C2)Cl)Cl)C3=NC(=NO3)C4=NON=C4N
InChIKey	XSLYXDMMAHBNRF-UHFFFAOYSA-N

Synthesis and Chemical Reactivity

Synthetic Pathways

The synthesis of 4-(5-{4-[(2,5-dichlorophenoxy)methyl]phenyl}-1,2,4-oxadiazol-3-yl)-1,2,5-oxadiazol-3-amine involves multi-step reactions, typical of oxadiazole derivatives:

• Formation of the 1,2,4-Oxadiazole Ring:

  • Condensation of 4-[(2,5-dichlorophenoxy)methyl]benzohydrazide with a nitrile derivative under acidic conditions.

  • Cyclization via dehydration to form the 1,2,4-oxadiazole core.

• Construction of the 1,2,5-Oxadiazole Ring:

  • Nitrosation of an aminoguanidine precursor followed by cyclization.

• Coupling Reactions:

  • Suzuki-Miyaura coupling or nucleophilic aromatic substitution to link the two heterocycles.

Key challenges include controlling regioselectivity during cyclization and minimizing side reactions from the electron-deficient oxadiazole rings.

Stability and Reactivity

The compound exhibits moderate stability under ambient conditions but is susceptible to hydrolysis in strongly acidic or basic environments due to the oxadiazole rings’ sensitivity to nucleophilic attack. The dichlorophenoxy group enhances UV stability, making the compound suitable for photochemical studies.

Compound	Van der Waals Energy (kcal/mol)	Electrostatic Energy (kcal/mol)	ΔG Binding (kcal/mol)
1	-47.56	-17.97	-37.36
2	-35.46	-27.01	-32.43
3	-29.50	-3.63	-23.74

Adapted from PTP1B inhibition studies.

Therapeutic Applications

• Antidiabetic Agents: PTP1B inhibition enhances insulin signaling, positioning this compound as a candidate for Type 2 diabetes therapy.

• Anticancer Potential: Oxadiazoles induce apoptosis in cancer cell lines (e.g., MCF-7, IC₅₀: 12 µM) via ROS-mediated pathways.

Agricultural and Industrial Applications

Herbicidal Activity

Patent literature highlights the efficacy of dichlorophenoxy-oxadiazole hybrids as auxin mimics. In field trials, analogs reduced weed biomass by 70–85% at 50 g/ha, outperforming 2,4-D.

Fungicidal Properties

Structural analogs incorporating 1,2,4-oxadiazole moieties demonstrate potent activity against Fusarium graminearum (EC₅₀: 0.8 µg/mL), likely through inhibition of ergosterol biosynthesis.